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Compound of Interest

Compound Name: Ru-Metro

Cat. No.: B120397

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of Ru-Metro (CAS 142012-12-2; Molecular Formula: C12H15Cl2N303Ru), a ruthenium-
based organometallic compound incorporating a metronidazole ligand. Adherence to these
guidelines is critical to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Risk Assessment

Ru-Metro is a research-grade organometallic compound. While a specific Safety Data Sheet
(SDS) for this exact complex is not publicly available, a comprehensive risk assessment must
be conducted based on its components: a ruthenium center and a metronidazole-derived
ligand.

e Ruthenium Compounds: Ruthenium and its compounds are part of the platinum group
metals. While metallic ruthenium is relatively inert, its compounds can be reactive and may
exhibit toxicity. Some ruthenium complexes are being investigated for their anticancer
properties, indicating high biological activity.

o Organometallic Compounds: These compounds can be sensitive to air, moisture, and light.
Their handling often requires an inert atmosphere to prevent degradation. Toxicological
properties of novel organometallic compounds are often not fully characterized, warranting a
cautious approach.
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» Metronidazole: A nitroimidazole antimicrobial agent. While used therapeutically, it has known
side effects and potential for toxicity.

Given these components, Ru-Metro should be handled as a potentially hazardous substance

with unknown full toxicological properties.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Ru-Metro. The following table

summarizes the required PPE for various laboratory operations.

. . Hand Body Respiratory
Operation Eye Protection ) . .
Protection Protection Protection
o ) Full-length lab )
Weighing and ) Double-gloving N95 respirator or
] Chemical splash o coat (flame- ] ]
preparing with nitrile or ) higher, especially
_ goggles resistant
solutions neoprene gloves for powders
recommended)
) ) Full-length lab )
] Chemical splash Double-gloving Work in a
Running o coat (flame- N )
) goggles and face  with nitrile or ) certified chemical
reactions , resistant
shield neoprene gloves fume hood
recommended)
) ) Full-length lab ]
o Chemical splash Double-gloving Work in a
Purification (e.qg., o coat (flame- - )
goggles and face  with nitrile or ) certified chemical
chromatography) ) resistant
shield neoprene gloves fume hood
recommended)
Heavy-duty
) chemical .
) Chemical splash ) Full-length lab As required by
Handling waste resistant gloves
goggles o coat waste stream
over nitrile
gloves

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

immediately if contamination is suspected.
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Engineering Controls
¢ Ventilation: All manipulations of Ru-Metro, especially in solid form or as volatile solutions,

must be performed in a certified chemical fume hood to minimize inhalation exposure.

¢ Inert Atmosphere: Ruthenium complexes can be sensitive to oxidation.[1] For reactions
requiring anhydrous or oxygen-free conditions, use a glovebox or Schlenk line techniques.

Handling and Storage Procedures

e Receiving and Unpacking: Inspect packages for damage upon receipt. Wear appropriate
PPE when unpacking.

» Storage: Store Ru-Metro in a cool, dry, and dark place. Keep the container tightly sealed.
Store away from strong oxidizing agents.

» Weighing: Weigh solid Ru-Metro in a fume hood or a ventilated balance enclosure to avoid
inhalation of fine powders.

e Solution Preparation: Add solid Ru-Metro to the solvent slowly. Some ruthenium complexes
may require specific solvents for stability. Avoid using chlorinated solvents if instability is
suspected.[1]

Spill and Emergency Procedures

e Minor Spills (Solid):

o

Alert personnel in the immediate area.

[¢]

Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.

[¢]

Place the spilled material and any contaminated cleaning materials into a sealed container
for hazardous waste disposal.

o

Clean the spill area with an appropriate solvent and then with soap and water.

e Minor Spills (Liquid):
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o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Place the absorbent material into a sealed container for hazardous waste disposal.
o Clean the spill area with an appropriate solvent and then with soap and water.
e Major Spills:
o Evacuate the immediate area.
o Alert your institution's emergency response team.
o Prevent entry into the affected area.

e Personnel Exposure:

[¢]

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste containing Ru-Metro, including empty containers, contaminated PPE, and spill
cleanup materials, must be disposed of as hazardous waste.
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Waste Stream

Disposal Container

Labeling

Solid Ru-Metro Waste

Sealable, labeled, solid waste

container

"Hazardous Waste: Ruthenium

Compound, Solid"

Liquid Ru-Metro Waste

Sealable, labeled, liquid waste
container (chemically

compatible)

"Hazardous Waste: Ruthenium
Compound, Liquid" (list all

solvents)

Contaminated Labware

Puncture-resistant, labeled

container

"Hazardous Waste:
Contaminated
Sharps/Labware"

Contaminated PPE

Labeled, sealed plastic bag

"Hazardous Waste:
Contaminated PPE"

Follow all institutional, local, and national regulations for hazardous waste disposal.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical experimental workflow for using Ru-Metro, with

critical safety checkpoints highlighted.
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All waste properly
contained?

End: Remove PPE & Wash Hands
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Caption: Experimental workflow with integrated safety checkpoints.
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Logical Relationship of Safety Controls

The hierarchy of controls is a fundamental concept in laboratory safety. The following diagram
illustrates the application of this hierarchy to the handling of Ru-Metro.

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling Ru-Metro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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